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Compound of Interest

Compound Name: TC-E 5005
Cat. No.: B15577124
Get Quote
. J

The following document provides essential safety and logistical information for the proper
handling and disposal of TC-E 5005, a potent and selective PDE10A inhibitor used in
laboratory research. Adherence to these guidelines is critical to ensure the safety of laboratory
personnel and to maintain compliance with environmental regulations.

I. Health and Safety Hazards

TC-E 5005 is a chemical compound that requires careful handling due to its potential health
and environmental risks. The primary hazards associated with this compound are summarized
in the table below.
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Hazard Category

GHS Classification

Hazard Statement

Acute Toxicity (Oral)

Category 3

H301: Toxic if swallowed.

Serious Eye Damage

Category 1

H318: Causes serious eye

damage.

Specific Target Organ Toxicity
(Repeated Exposure)

Category 2 (Brain)

H373: May cause damage to
organs (Brain) through
prolonged or repeated

exposure.

Aquatic Hazard (Short-term)

Category 3

H402: Harmful to aquatic life.

Combustibility Flammable Liquids, Category 4  H227: Combustible liquid.[1]
) o H317: May cause an allergic
Skin Sensitization Category 1 ) )
skin reaction.[1]
. . H361: Suspected of damaging
Reproductive Toxicity Category 2

fertility or the unborn child.[1]

Il. Personal Protective Equipment (PPE) and

Handling

To mitigate the risks associated with TC-E 5005, all personnel must adhere to the following

personal protective equipment and handling protocols.

Engineering Controls:

o Work under a chemical fume hood to avoid inhalation of dust or vapors.

e Ensure adequate ventilation in storage and handling areas.[1]

Personal Protective Equipment:

o Eye Protection: Wear approved safety glasses or goggles.[2]

» Skin Protection: Wear protective gloves and clothing to prevent skin contact.[1][2]
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Respiratory Protection: If dusts are generated, respiratory protection is required.

Handling Procedures:

Obtain special instructions before use.[1]

Do not handle until all safety precautions have been read and understood.[1]

Avoid contact with eyes, skin, and clothing.[2]

Do not breathe dust, fume, gas, mist, vapors, or spray.[1]

Wash hands and skin thoroughly after handling.[1]

Do not eat, drink, or smoke when using this product.[1]

Keep away from heat, hot surfaces, sparks, open flames, and other ignition sources.[1]

lll. Accidental Release Measures

In the event of a spill or accidental release of TC-E 5005, the following steps should be taken

immediately.

Small Spills:

Evacuate unnecessary personnel from the spill area.[1]

Wear appropriate personal protective equipment (PPE).[1]

Eliminate all sources of ignition.[1]

Ensure adequate ventilation.[1]

Dike and contain the spill to prevent it from entering drains or waterways.[1]

Absorb the spill with a non-combustible material such as sand, earth, diatomaceous earth, or
vermiculite.[1]
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» Collect the absorbed material and place it into a designated container for disposal according
to local and national regulations.[1]

e Clean the affected area thoroughly.
Large Spills:
o Follow institutional emergency response procedures.

IV. Disposal Procedures

The disposal of TC-E 5005 and its containers must be conducted in a manner that minimizes
environmental impact and complies with all applicable regulations.

General Guidelines:

e The generation of waste should be avoided or minimized whenever possible.[1]

» This material and its container must be disposed of in a safe way.[1]

» Dispose of surplus and non-recyclable products via a licensed waste disposal contractor.[1]

o Disposal of this product, solutions, and any by-products should at all times comply with the
requirements of environmental protection and waste disposal legislation and any regional
local authority requirements.[1]

» Do not discharge into drains, surface waters, or groundwater.[1]

» Empty containers or liners may retain some product residues and should be treated as
hazardous waste.[1]

Disposal Workflow:
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Caption: Disposal workflow for TC-E 5005 from generation to final disposal.

V. Storage

Proper storage of TC-E 5005 is essential to maintain its stability and prevent accidental
release.

Store in a well-ventilated place.[1]

Store locked up or in an area accessible only to qualified or authorized persons.[1]

Keep containers tightly closed and dry.

Recommended storage temperature can be found on the product label.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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5005]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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